N-[({3-[(2,4-dichlorobenzoyl)amino]phenyl}amino)carbonothioyl]-2-furamide

• IUPAC Name: N-[[3-[(2,4-dichlorobenzoyl)amino]phenyl]carbamothioyl]furan-2-carboxamide
• InChI: InChI=1S/C19H13Cl2N3O3S/c20-11-6-7-14(15(21)9-11)17(25)22-12-3-1-4-13(10-12)23-19(28)24-18(26)16-5-2-8-27-16/h1-10H,(H,22,25)(H2,23,24,26,28)
• InChI Key: BKIHDOJIRRHFLX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)NC(=S)NC(=O)C2=CC=CO2)NC(=O)C3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C19H13Cl2N3O3S
• Molecular Weight: 434.3 g/mol

Description

N-[({3-[(2,4-dichlorobenzoyl)amino]phenyl}amino)carbonothioyl]-2-furamide, also known as DCPTA, is a synthetic compound that has been extensively studied for its potential applications in scientific research. This compound is a potent activator of the plant stress hormone abscisic acid (ABA), which plays a crucial role in regulating plant growth, development, and response to environmental stresses. In recent years, DCPTA has gained increasing attention from researchers due to its potential as a tool for studying ABA signaling pathways and its physiological effects on plants.

Mechanism of Action

The mechanism of action of N-[({3-[(2,4-dichlorobenzoyl)amino]phenyl}amino)carbonothioyl]-2-furamide involves its binding to the ABA receptor PYR/PYL/RCAR, which leads to the activation of downstream signaling pathways. This activation results in changes in gene expression, ion transport, and other physiological responses in plants. N-[({3-[(2,4-dichlorobenzoyl)amino]phenyl}amino)carbonothioyl]-2-furamide has been shown to be a more potent activator of ABA signaling than natural ABA, making it a valuable tool for studying ABA signaling pathways.
Biochemical and Physiological Effects:
N-[({3-[(2,4-dichlorobenzoyl)amino]phenyl}amino)carbonothioyl]-2-furamide has been shown to have various biochemical and physiological effects on plants. These effects include changes in gene expression, ion transport, stomatal closure, and stress responses. N-[({3-[(2,4-dichlorobenzoyl)amino]phenyl}amino)carbonothioyl]-2-furamide has also been shown to enhance plant growth and yield under stress conditions, such as drought and salinity. These effects make N-[({3-[(2,4-dichlorobenzoyl)amino]phenyl}amino)carbonothioyl]-2-furamide a valuable tool for studying the physiological responses of plants to environmental stresses.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-[({3-[(2,4-dichlorobenzoyl)amino]phenyl}amino)carbonothioyl]-2-furamide in lab experiments is its high potency and specificity in activating ABA signaling pathways. This allows researchers to study the effects of ABA signaling in a more controlled and precise manner. Another advantage is that N-[({3-[(2,4-dichlorobenzoyl)amino]phenyl}amino)carbonothioyl]-2-furamide can be used to study the interactions between ABA and other signaling pathways, such as those mediated by ethylene and jasmonic acid. However, one limitation of using N-[({3-[(2,4-dichlorobenzoyl)amino]phenyl}amino)carbonothioyl]-2-furamide is that it is a synthetic compound and may not fully mimic the physiological effects of natural ABA. Additionally, the effects of N-[({3-[(2,4-dichlorobenzoyl)amino]phenyl}amino)carbonothioyl]-2-furamide on different plant species and under different environmental conditions may vary, which should be taken into consideration when designing experiments.

Future Directions

There are several future directions for research on N-[({3-[(2,4-dichlorobenzoyl)amino]phenyl}amino)carbonothioyl]-2-furamide and its applications in plant science. One area of interest is the development of N-[({3-[(2,4-dichlorobenzoyl)amino]phenyl}amino)carbonothioyl]-2-furamide analogs with improved potency and specificity for ABA receptors. Another area of research is the identification of downstream targets of ABA signaling pathways that are regulated by N-[({3-[(2,4-dichlorobenzoyl)amino]phenyl}amino)carbonothioyl]-2-furamide. Additionally, the effects of N-[({3-[(2,4-dichlorobenzoyl)amino]phenyl}amino)carbonothioyl]-2-furamide on plant-microbe interactions and the potential use of N-[({3-[(2,4-dichlorobenzoyl)amino]phenyl}amino)carbonothioyl]-2-furamide in crop improvement under stress conditions are also areas of interest. Overall, N-[({3-[(2,4-dichlorobenzoyl)amino]phenyl}amino)carbonothioyl]-2-furamide has great potential as a research tool for studying ABA signaling pathways and its physiological effects on plants.

Synthesis Methods

The synthesis of N-[({3-[(2,4-dichlorobenzoyl)amino]phenyl}amino)carbonothioyl]-2-furamide involves the reaction of 2,4-dichlorobenzoyl chloride with 3-aminobenzenethiol to form the intermediate 3-[(2,4-dichlorobenzoyl)amino]thiophenol. This intermediate is then reacted with 2-furoyl chloride to yield the final product, N-[({3-[(2,4-dichlorobenzoyl)amino]phenyl}amino)carbonothioyl]-2-furamide. The synthesis of N-[({3-[(2,4-dichlorobenzoyl)amino]phenyl}amino)carbonothioyl]-2-furamide has been optimized to achieve high yields and purity, and various methods have been reported in the literature.

Scientific Research Applications

N-[({3-[(2,4-dichlorobenzoyl)amino]phenyl}amino)carbonothioyl]-2-furamide has been widely used as a research tool to investigate the role of ABA in plant growth and development. ABA is a key regulator of various physiological processes in plants, including seed germination, stomatal closure, and stress responses. N-[({3-[(2,4-dichlorobenzoyl)amino]phenyl}amino)carbonothioyl]-2-furamide has been shown to activate ABA signaling pathways in plants, leading to changes in gene expression, ion transport, and other physiological responses. N-[({3-[(2,4-dichlorobenzoyl)amino]phenyl}amino)carbonothioyl]-2-furamide has also been used to study the interactions between ABA and other signaling pathways, such as those mediated by ethylene and jasmonic acid.